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Compound of Interest

Compound Name: Bms ccr2 22

Cat. No.: B606224 Get Quote

Technical Support Center: BMS-CCR2-22
Welcome to the technical support center for BMS-CCR2-22. This resource is designed to

provide researchers, scientists, and drug development professionals with comprehensive

guidance on the stability, storage, and handling of BMS-CCR2-22. Below you will find

frequently asked questions (FAQs), troubleshooting guides, and detailed protocols to ensure

the successful use of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid BMS-CCR2-22?

A1: Solid BMS-CCR2-22 should be stored at -20°C for up to 3 years or at 4°C for up to 2 years.

[1]

Q2: How should I prepare and store stock solutions of BMS-CCR2-22?

A2: It is highly recommended to prepare stock solutions in DMSO.[2] For long-term storage,

stock solutions in DMSO can be stored at -80°C for up to 6 months, or at -20°C for up to 1

month.[2][3] To avoid repeated freeze-thaw cycles, it is best practice to aliquot the stock

solution into single-use volumes.[2]

Q3: What are the known solubilities of BMS-CCR2-22?
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A3: BMS-CCR2-22 is soluble in DMSO up to 100 mM and in ethanol up to 10 mM. One

supplier also indicates solubility in DMSO at 25°C of 250 mg/mL with the use of ultrasonication.

Q4: Can I use BMS-CCR2-22 for in vivo experiments?

A4: Yes, BMS-CCR2-22 can be used for in vivo studies. For in vivo applications, it is

recommended to prepare the working solution fresh on the day of use. One suggested protocol

for preparing a working solution involves adding a DMSO stock solution to corn oil.

Q5: What is the primary mechanism of action for BMS-CCR2-22?

A5: BMS-CCR2-22 is a potent and specific antagonist of the C-C chemokine receptor 2

(CCR2). It exhibits high-affinity binding to CCR2, which in turn inhibits the downstream

signaling pathways activated by CCR2 ligands like monocyte chemoattractant protein-1 (MCP-

1/CCL2). This antagonism effectively blocks chemotaxis and calcium flux in cells expressing

CCR2.

Data Summary
Storage Conditions

Form
Storage
Temperature

Duration Citations

Solid -20°C 3 years

Solid 4°C 2 years

In Solvent (DMSO) -80°C 6 months

In Solvent (DMSO) -20°C 1 month

Solubility
Solvent Maximum Concentration Citations

DMSO 100 mM

Ethanol 10 mM

DMSO (with ultrasonication) 250 mg/mL
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Troubleshooting Guide
Issue Possible Cause Recommended Solution

Precipitation observed in stock

solution upon thawing.

The solubility limit may have

been exceeded, or the solution

may have been stored for too

long or at an incorrect

temperature.

Gently warm the solution and

vortex to redissolve. If

precipitation persists,

centrifuge the vial and use the

supernatant. For future

preparations, consider using a

lower stock concentration.

Always adhere to the

recommended storage

temperatures and durations.

Inconsistent experimental

results.

Degradation of the compound

due to improper storage or

handling, such as repeated

freeze-thaw cycles.

Prepare fresh working

solutions from a new aliquot of

the stock solution for each

experiment. Ensure that the

stock solution has been stored

correctly and is within the

recommended stability period.

Difficulty dissolving the solid

compound.

Insufficient solvent volume or

inadequate mixing.

Ensure you are using a

sufficient volume of the

appropriate solvent (e.g.,

DMSO) to reach your desired

concentration. Use of a vortex

mixer or sonication can aid in

dissolution.

Low or no activity observed in

the assay.

The compound may have

degraded, or the incorrect

concentration was used.

Verify the calculations for your

dilutions. Use a fresh aliquot of

the stock solution to prepare

your working solutions. If the

problem persists, it is

advisable to use a new vial of

the compound.
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Experimental Protocols & Workflows
General Protocol for Preparation of a 10 mM Stock
Solution in DMSO

Equilibrate the vial of solid BMS-CCR2-22 to room temperature before opening.

Add the appropriate volume of DMSO to the vial to achieve a final concentration of 10 mM.

For example, for 1 mg of BMS-CCR2-22 (MW: 593.66 g/mol ), add 168.4 µL of DMSO.

Vortex the solution until the solid is completely dissolved. Gentle warming or sonication can

be used to facilitate dissolution.

Aliquot the stock solution into single-use, light-protected vials.

Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.
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BMS-CCR2-22 Handling Workflow

Equilibrate solid compound to room temperature

Add appropriate volume of DMSO

Step 1

Vortex/sonicate to dissolve

Step 2

Aliquot into single-use vials

Step 3

Store at -20°C or -80°C

Step 4

Thaw a single aliquot for use

For each experiment

Prepare working solution

Perform experiment
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Simplified Signaling Pathway of BMS-CCR2-22 Action
As an antagonist, BMS-CCR2-22 blocks the binding of natural ligands, such as MCP-1 (CCL2),

to the CCR2 receptor. This prevents the initiation of downstream signaling cascades that are

involved in monocyte and macrophage recruitment and inflammation.

Simplified BMS-CCR2-22 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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